Cas no 2680901-96-4 (tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate
• CAS No: 2680901-96-4
• MF: C₁₁H₁₆BrN₃O₃
• MW: 318.167041778564
• CID: 5637000
• PubChem ID: 165935461
• Update Time: 2025-06-27

tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680901-96-4
• tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate
• EN300-28293507

• Inchi： 1S/C11H16BrN3O3/c1-11(2,3)18-10(17)14(4)7-6-13-15(5)9(16)8(7)12/h6H,1-5H3
• InChI Key： YQHSCSBQQHVELW-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)N=CC=1N(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 317.03750g/mol
• Monoisotopic Mass: 317.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.2Ų

Additional information on tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate (CAS No. 2680901-96-4)

Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680901-96-4, belongs to a class of molecules known for their potential biological activity. The structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system, and is further functionalized with various substituents that contribute to its unique chemical and biological properties.

The< strong>N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl) moiety is particularly noteworthy as it introduces a bromine atom at the 5-position of the pyridazine ring. This bromine substituent can serve as a handle for further chemical modifications, enabling researchers to explore its reactivity in various synthetic pathways. Additionally, the presence of an oxo group at the 6-position and a methyl group at the 1-position adds complexity to the molecule's electronic and steric environment, influencing its interactions with biological targets.

The carbamate functional group at the other end of the molecule, specifically N-methylcarbamate, contributes to the compound's overall polarity and solubility in polar solvents. This feature is crucial for pharmaceutical applications, where bioavailability and solubility are key factors determining a drug's efficacy. The tert-butyl group attached to the carbamate nitrogen further enhances the molecule's stability and lipophilicity, making it more suitable for formulation into various dosage forms.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyridazine derivatives, in particular, have shown promise as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate makes it an attractive candidate for further investigation in these areas.

In vitro studies have begun to uncover the potential pharmacological effects of this compound. Researchers have observed interesting interactions between Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate and various biological targets. For instance, preliminary data suggest that it may inhibit certain enzymes involved in cancer cell proliferation. Additionally, its ability to interact with DNA-binding proteins has raised eyebrows among scientists exploring new avenues for treating genetic disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the bromine atom into the pyridazine ring is a critical step that demands careful optimization to ensure high yield and purity. Similarly, the formation of the carbamate group necessitates careful selection of coupling reagents and catalysts to achieve the desired product without unwanted side reactions.

One of the most exciting aspects of working with Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)-N-methylcarbamate is its versatility as a building block for more complex molecules. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The growing interest in this compound underscores its potential as a valuable tool in pharmaceutical research. As more scientists delve into its properties and applications, new insights are likely to emerge that will further expand its utility. Whether it ultimately leads to a new therapeutic agent or serves as a stepping stone for more advanced molecules remains to be seen, but one thing is certain: Tert-butyl N-(5-bromo-1-methyl-6-oxo-1,6-dihydropyridazin-4-yll)-N-methylcarbamate is poised to play an important role in shaping the future of drug discovery.